Cas no 924721-10-8 (1-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione)

• Product Name: 1-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione
• CAS No: 924721-10-8
• MF: C₂₂H₂₄N₂O₄S
• MW: 412.501964569092
• CID: 6308821
• PubChem ID: 9496787
• Update Time: 2025-05-24

1-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 924721-10-8
• Z29527265
• 1-phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione
• EN300-26590928
• 1-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione

• Inchi： 1S/C22H24N2O4S/c25-21(20-9-5-2-6-10-20)11-12-22(26)23-14-16-24(17-15-23)29(27,28)18-13-19-7-3-1-4-8-19/h1-10,13,18H,11-12,14-17H2/b18-13+
• InChI Key： FDRJJYNOVRHUQA-QGOAFFKASA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(CCC(C2C=CC=CC=2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 412.14567842g/mol
• Monoisotopic Mass: 412.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione

Introduction to 1-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione (CAS No. 924721-10-8) and Its Emerging Applications in Chemical Biology

The compound 1-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione (CAS No. 924721-10-8) represents a fascinating molecule with significant potential in the field of chemical biology and drug discovery. Its unique structural features, comprising a phenyl ring, a piperazine moiety linked to a butane dione backbone, and an unsaturated sulfonyl group, make it a versatile scaffold for designing novel bioactive molecules. This introduction explores the molecular characteristics of this compound, its synthetic pathways, and its emerging applications in medicinal chemistry and therapeutic research.

At the core of the compound's structure lies the butane-1,4-dione moiety, which serves as a rigid scaffold that can facilitate precise interactions with biological targets. The presence of the phenyl ring enhances hydrophobicity and can contribute to binding affinity through π-stacking interactions. The piperazine group is a well-known pharmacophore found in numerous drugs due to its ability to engage in hydrogen bonding and salt bridge formations with biological receptors. Furthermore, the unsaturated sulfonyl group (specifically an allenylsulfonyl derivative) introduces both electrophilic and nucleophilic reactivity, making it an attractive intermediate for further functionalization.

Recent advancements in synthetic methodologies have enabled more efficient access to this class of compounds. The synthesis of 1-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione typically involves multi-step reactions starting from commercially available precursors. Key steps include the formation of the butane dione core through condensation reactions, followed by functionalization with the piperazine and sulfonyl groups. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the phenyl and sulfonyl moieties with high regioselectivity. These synthetic strategies not only improve yield but also allow for rapid diversification of the molecular structure to explore different pharmacological profiles.

In the realm of drug discovery, this compound has garnered attention for its potential as an inhibitor of protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. The rigid structure of 1-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione allows it to mimic natural ligands and disrupt aberrant PPIs. Preliminary computational studies have suggested that this molecule can bind to specific pockets on target proteins through a combination of hydrophobic interactions, hydrogen bonding, and electrostatic complementarity. Such binding properties make it a promising candidate for developing small-molecule modulators.

One particularly intriguing application lies in its potential use as an antitumor agent. Cancer cells often exhibit altered signaling pathways that contribute to their proliferation and survival. By targeting key PPIs involved in these pathways, compounds like 1-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione could disrupt cancer cell growth and induce apoptosis. Initial in vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on enzymes overexpressed in certain cancer types. While further research is needed to fully elucidate its mechanism of action and therapeutic efficacy, these findings highlight its potential as a lead compound for oncology drug development.

The compound's unique structural features also make it an attractive scaffold for designing molecules with enhanced pharmacokinetic properties. For instance, the presence of both hydrophobic and polar regions allows for optimization of solubility and membrane permeability—critical factors for drug bioavailability. By fine-tuning substituents around the core structure, researchers can modulate these properties to achieve desired pharmacokinetic profiles. This flexibility underscores the compound's utility as a platform for structure-based drug design.

Emerging research also suggests that 1-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione may have applications beyond oncology. Studies indicate that it could interact with neurotransmitter receptors, making it a candidate for treating neurological disorders such as depression or epilepsy. The piperazine moiety's ability to modulate serotonin receptor activity is particularly noteworthy, given that many psychotropic drugs target this pathway. Additionally, its interaction with other neurotransmitter systems suggests broader therapeutic potential that warrants further exploration.

The synthesis and characterization of this compound have been facilitated by advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have enabled researchers to confirm the molecular structure and understand its conformational dynamics in solution. High-resolution NMR studies have provided insights into hydrogen bonding networks within the molecule, while MS experiments have confirmed its molecular weight and fragmentation patterns under various conditions. Crystallographic analysis has further elucidated its three-dimensional structure at atomic resolution.

Future directions for research on 1-Phenyl-4-[4-(2-phenylethenesulfonyl)piperazin-1-y]butane - 1 , 4 - dione include exploring its derivatives for improved potency and selectivity. By systematically varying substituents on the phenyl ring or sulfonyl group, researchers can optimize binding affinity while minimizing off-target effects. Additionally, investigating its interactions with biological targets using biophysical techniques such as surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) will provide quantitative insights into its binding kinetics and thermodynamics.

The development of novel synthetic routes will also be crucial for scaling up production and enabling high-throughput screening campaigns. Techniques such as flow chemistry could streamline synthesis while improving reproducibility and yield consistency across batches—a critical requirement for industrial applications in drug discovery programs.

In conclusion, 1 - Phenyl - 4 - [ 4 - ( 2 - phenylethenesulfonyl ) piperazin - 1 - y l ] butane - 1 , 4 - dione (CAS No .924721 -10 -8) represents a structurally complex yet promising molecule with diverse applications in chemical biology . Its unique combination of pharmacophoric elements makes it an excellent scaffold for designing bioactive molecules targeting various diseases . While further research is needed to fully realize its therapeutic potential , preliminary findings suggest exciting possibilities for developing novel treatments across multiple therapeutic areas . Continued investigation into this compound will undoubtedly contribute valuable insights into medicinal chemistry innovation . p >